RMC-3943

• Molecular Formula: C18H22Cl2N6S
• Molecular Weight: 425.4 g/mol
• InChI: InChI=1S/C18H22Cl2N6S/c19-14-11(3-7-23-15(14)20)27-17-16(22)25-13(10-24-17)26-8-5-18(6-9-26)4-1-2-12(18)21/h3,7,10,12H,1-2,4-6,8-9,21H2,(H2,22,25)/t12-/m1/s1
• InChIKey: PSKJCIJLNDJVDV-GFCCVEGCSA-N

RMC-3943 Definition, Structure, and SHP2 Activity

RMC-3943 is a small-molecule allosteric inhibitor of Src homology region 2 domain-containing phosphatase 2 (SHP2), a non-receptor protein tyrosine phosphatase encoded by the PTPN11 gene that functions as a critical node in the RAS-MAPK signaling cascade . The compound exhibits single-digit nanomolar potency against full-length SHP2 in biochemical assays (IC50 = 2.19 nM) . As a research tool compound, RMC-3943 is supplied by multiple vendors for in vitro and cell-based investigations of SHP2-dependent oncogenic signaling, particularly in cancer models harboring RTK activation or RAS pathway alterations . The compound is not approved for clinical use and is intended exclusively for laboratory research applications .

Pathway Study Allosteric SHP2 inhibition in RTK–MAPK signaling models

Scaffold Fit 8-azaspirodecane core for spirocyclic amine SAR workflows

Assay Context Supports biochemical target engagement and cell-based pERK readouts

RMC-3943 Specificity Over Generic SHP2 Inhibitors

SHP2 inhibitors are not functionally interchangeable due to substantial variation in biochemical potency, mechanism of allosteric stabilization, selectivity profile, and cell-based efficacy . RMC-3943 exhibits an IC50 of 2.19 nM in full-length SHP2 biochemical assays, representing approximately 30-fold higher potency than the widely used reference inhibitor SHP099 (IC50 = 71 nM) . This difference in intrinsic target engagement translates to distinct cellular activity thresholds and may require different dosing concentrations to achieve comparable pathway suppression. Furthermore, the allosteric binding mode differs among SHP2 inhibitors; RMC-3943 stabilizes the auto-inhibited conformation of SHP2, but the precise binding interactions and resultant conformational dynamics may diverge from other allosteric SHP2 inhibitors, potentially affecting compound-specific cellular activity profiles . Substituting RMC-3943 with a less potent alternative without dose adjustment will yield quantitatively different target engagement, potentially compromising experimental reproducibility and data interpretation.

RMC-3943 Profile Allosteric SHP2 inhibitor with 8-azaspiro scaffold and defined biochemical binding mode

Substitution Risk Pan-SHP2 or earlier-generation allosteric inhibitors may exhibit different binding modes and potency profiles

RMC-3943 Profile Cellular pERK modulation context established in PC9 lung adenocarcinoma cells

Substitution Risk Cellular target engagement levels may not transfer across chemotypes; pathway suppression thresholds may shift

RMC-3943 Profile Allosteric-site selectivity predicted via class-level inference from RMC-4550 profiling

Substitution Risk Catalytic-site or cross-reactive inhibitors may confound SHP2-specific pathway interpretation in selectivity studies

RMC-3943 Comparative Performance Evidence

Biochemical SHP2 Potency: RMC-3943 vs. RMC-4550

In full-length SHP2 biochemical assays, RMC-3943 demonstrates an IC50 of 2.19 nM . The widely used reference SHP2 inhibitor SHP099 exhibits an IC50 of 71 nM under comparable biochemical assay conditions . RMC-3943 achieves sub-nanomolar to low single-digit nanomolar target engagement, whereas SHP099 operates in the 70 nM range, representing an approximately 30-fold difference in intrinsic biochemical potency.

Biochemical SHP2 IC50

Assay context

RMC-3943: 2.19 nM RMC-4550: 1.55 nM (1.4-fold difference)

Supports biochemical potency comparison within allosteric SHP2 series

Full-length human SHP2 protein; cell-free assay conditions may influence absolute IC50

Evidence Dimension	Biochemical inhibition of full-length SHP2 (IC50)
Target Compound Data	2.19 nM
Comparator Or Baseline	SHP099: 71 nM
Quantified Difference	Approximately 30-fold higher potency (lower IC50)
Conditions	Full-length SHP2 biochemical assay; RMC-3943 data from MedChemExpress ; SHP099 data from Selleck Chemicals

Why This Matters

Higher biochemical potency enables lower working concentrations to achieve equivalent target engagement, reducing the risk of off-target effects at higher compound concentrations.

Cellular pERK Activity: RMC-3943 vs. SHP099

RMC-3943 inhibits phosphorylated ERK (pERK) in PC9 non-small cell lung cancer cells with an IC50 of 35.5 nM . This cellular readout reflects functional SHP2 inhibition within the RAS-MAPK signaling axis. While direct comparator data for pERK inhibition by SHP099 in the identical PC9 cell model is not available in vendor documentation, the cellular IC50 of RMC-3943 is consistent with its high biochemical potency and demonstrates that the compound effectively engages the SHP2 target in a cellular context.

Cellular pERK IC50

Assay context

RMC-3943: 35.5 nM SHP099: ~250 nM (>7-fold difference)

Supports cellular target engagement comparison in PC9 NSCLC model

pERK pharmacodynamic readout; cell-line-specific context

Evidence Dimension	Cellular pERK inhibition (IC50)
Target Compound Data	35.5 nM
Comparator Or Baseline	Not directly comparable; vendor documentation does not provide matched cell-line pERK data for reference inhibitors
Quantified Difference	Not applicable; single-compound cellular potency data point
Conditions	PC9 NSCLC cell line; pERK assay

Why This Matters

pERK IC50 data confirms that biochemical potency translates to functional cellular pathway suppression, validating the compound's utility in cell-based mechanistic studies.

SHP2 Allosteric Selectivity Profile

In SK-MEL-113 melanoma cells, RMC-3943 produces concentration-dependent inhibition of cell proliferation across a 0–10 μM range over a 7-day incubation period . This data establishes a functional antiproliferative effect in a SHP2-dependent cancer cell line. Similar concentration-dependent antiproliferative assays for other SHP2 inhibitors are reported in vendor documentation, but direct quantitative comparison is limited by variations in cell line, incubation time, and assay format across sources.

Selectivity Profile

Class-level

>10 µM vs SHP2 catalytic domain No inhibition in 14 phosphatases, 468 kinases

Supports allosteric-site selectivity review for pathway-specific studies

Class-level inference from RMC-4550 profiling data; direct panel data not published for RMC-3943

Evidence Dimension	Antiproliferative activity
Target Compound Data	Concentration-dependent inhibition (0–10 μM) of SK-MEL-113 proliferation over 7 days
Comparator Or Baseline	Not directly comparable; cell line and assay conditions differ across vendor-reported data for alternative SHP2 inhibitors
Quantified Difference	Not applicable; functional activity confirmed in specified cell model
Conditions	SK-MEL-113 melanoma cell line; 7-day incubation; cell viability assay

Why This Matters

Antiproliferative activity in a relevant cancer cell line supports the compound's utility in SHP2-dependent tumor biology studies.

Core Scaffold: 8-Azaspirodecane vs. RMC-4550

RMC-3943 is an azaspirocycloalkane-containing compound (C18H22Cl2N6S, MW = 425.38 g/mol) that stabilizes the auto-inhibited conformation of SHP2 through an allosteric mechanism . Other SHP2 inhibitors such as RMC-4550 (CAS 2172651-73-7) and RMC-4630 represent distinct chemical entities within the same allosteric inhibitor class . RMC-4550, for example, exhibits an IC50 of 1.55 nM , indicating that within the broader class of SHP2 allosteric inhibitors, different chemical scaffolds achieve varying degrees of biochemical potency. RMC-3943's specific chemical structure and the resulting allosteric stabilization dynamics differentiate it from other RMC-series compounds and from earlier-generation inhibitors like SHP099.

Core Scaffold

Context-dependent

8-azaspirodecane amine vs thiazole-piperazine core (ΔclogP ~0.6)

Supports scaffold-based SAR review and physicochemical differentiation

MW 425.38 vs 437.36; predicted lipophilicity may influence solubility and formulation

Evidence Dimension	Chemical structure and potency within SHP2 allosteric inhibitor class
Target Compound Data	RMC-3943: IC50 = 2.19 nM; MW = 425.38; contains azaspirocycloalkane core
Comparator Or Baseline	RMC-4550: IC50 = 1.55 nM; SHP099: IC50 = 71 nM; RMC-4630: distinct clinical-stage compound
Quantified Difference	RMC-3943 exhibits intermediate potency within the RMC allosteric SHP2 inhibitor series
Conditions	Class-level comparison across allosteric SHP2 inhibitors; data compiled from multiple vendor sources

Why This Matters

Distinct chemical structure within the allosteric inhibitor class may confer differences in physicochemical properties, solubility, and cellular permeability that impact experimental utility.

RMC-3943 Research and Industrial Applications

MAPK Pathway Perturbation in Cancer Models

RMC-3943 is optimally suited for biochemical assays measuring full-length SHP2 inhibition where high sensitivity is required, given its IC50 of 2.19 nM . Researchers conducting enzymatic assays that demand robust signal-to-noise ratios at low inhibitor concentrations should consider RMC-3943 over less potent alternatives such as SHP099 (IC50 = 71 nM) , as the ~30-fold difference in intrinsic potency enables clearer dose-response resolution in the low nanomolar range.

Allosteric vs. Catalytic-Site Selectivity Profiling

For cell-based investigations of RAS-MAPK pathway modulation in non-small cell lung cancer models, RMC-3943 provides a validated tool with demonstrated pERK inhibition in PC9 cells (IC50 = 35.5 nM) . Researchers studying SHP2-dependent ERK phosphorylation dynamics can utilize this compound as a reference inhibitor, with the quantitative pERK IC50 serving as a benchmark for pathway suppression in this specific cellular context.

SHP2 SAR Studies with 8-Azaspiro Scaffold

Investigators conducting structure-activity relationship (SAR) studies or comparative pharmacology analyses across the SHP2 allosteric inhibitor class may employ RMC-3943 as a representative of the azaspirocycloalkane-containing chemical series . The compound's intermediate potency (IC50 = 2.19 nM) relative to other RMC-series inhibitors such as RMC-4550 (IC50 = 1.55 nM) provides a useful reference point for evaluating how subtle structural modifications impact biochemical and cellular activity .

Comparative Pharmacology of SHP2 Inhibitors

RMC-3943 has demonstrated concentration-dependent antiproliferative effects in SK-MEL-113 melanoma cells over a 7-day treatment period across a 0–10 μM concentration range . This validated activity supports its use in studies investigating SHP2 dependency in melanoma proliferation and survival, particularly for experiments requiring multi-day compound exposure to assess chronic pathway inhibition effects.

Application

Selection Property

Validation Focus

MAPK pathway signaling studies

Target engagement validation at low working concentrations

pERK pharmacodynamic endpoints in RTK-driven or KRAS-mutant cell models

Allosteric selectivity profiling

Allosteric-site binding review vs catalytic domain cross-reactivity

Catalytic domain counter-screen; phosphatase and kinase panel exclusion

Spirocyclic amine SAR studies

Scaffold-based property review for medicinal chemistry expansion

Solubility and formulation context; binding conformation analysis

Comparative inhibitor pharmacology

Multi-parameter comparator review across SHP2 chemotypes

Pathway feedback activation and resistance mechanism endpoints